Cas no 26647-76-7 (Acetic acid,2-oxo-2-phosphono-)

• Product Name: Acetic acid,2-oxo-2-phosphono-
• CAS No: 26647-76-7
• MF: C₂H₃O₆P
• MW: 154.015382051468
• CID: 256621
• PubChem ID: 452092
• Update Time: 2025-04-19

Acetic acid,2-oxo-2-phosphono- Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-oxo-2-phosphono-
• 2-oxo-2-phosphonoacetic acid
• Acetic acid, oxophosphono-
• Glyoxylic acid, phosphono-
• 2-oxo-2-phosphono-acetic acid
• DTXSID00181181
• SCHEMBL72337
• Phosphonoglyoxalic acid
• 26647-76-7
• phosphonoglyoxylic acid
• COPAA

• Inchi： 1S/C2H3O6P/c3-1(4)2(5)9(6,7)8/h(H,3,4)(H2,6,7,8)
• InChI Key： HISRLFWNBVQMKW-UHFFFAOYSA-N
• SMILES： P(C(C(=O)O)=O)(=O)(O)O

Computed Properties

• Exact Mass: 153.96669
• Monoisotopic Mass: 153.967
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 2.125
• Boiling Point: 519.3°C at 760 mmHg
• Flash Point: 267.9°C
• Refractive Index: 1.543
• PSA: 111.9
• LogP: -1.22470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Organic phosphonic acids